Cas no 105807-55-4 (1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione)

• Product Name: 1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione
• CAS No: 105807-55-4
• MF: C₂₄H₃₀N₄O₂
• MW: 406.520605564117
• CID: 1165869
• PubChem ID: 3821144
• Update Time: 2025-04-20

1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione
• Piperazine, 1,1'-(1,2-dioxo-1,2-ethanediyl)bis[4-(phenylmethyl)-
• AC1MXTKM
• SureCN10825084
• ACMC-20m913
• STOCK3S-20205
• CTK0G4606
• MolPort-001-526-753
• STK086756
• Piperazine, 1,1'-(1,2-dioxo-1,2-ethanediyl)bis[4-(phenylmethyl)-; AC1MXTKM; SureCN10825084; ACMC-20m913; STOCK3S-20205; CTK0G4606; MolPort-001-526-753; STK086756;
• DTXSID20396876
• BIS(4-BENZYLPIPERAZIN-1-YL)ETHANE-1,2-DIONE
• AKOS003280091
• SCHEMBL10825084
• 105807-55-4

• Inchi： 1S/C24H30N4O2/c29-23(27-15-11-25(12-16-27)19-21-7-3-1-4-8-21)24(30)28-17-13-26(14-18-28)20-22-9-5-2-6-10-22/h1-10H,11-20H2
• InChI Key： SXZDTXQSEVDSJF-UHFFFAOYSA-N
• SMILES： O=C(C(N1CCN(CC2C=CC=CC=2)CC1)=O)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 406.2371
• Monoisotopic Mass: 406.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• PSA: 47.1